TVB-3166

• Molecular Formula: C24H24N4O
• Molecular Weight: 384.5 g/mol
• InChI: InChI=1S/C24H24N4O/c1-14-9-15(2)22(10-21(14)23-16(3)17(4)26-27-23)24(29)28-12-20(13-28)19-7-5-18(11-25)6-8-19/h5-10,20H,12-13H2,1-4H3,(H,26,27)
• InChIKey: ICDQFUFDAFKCAX-UHFFFAOYSA-N

TVB-3166 Overview

TVB-3166 (CAS 1533438-83-3) is a small-molecule, orally bioavailable, reversible inhibitor of human fatty acid synthase (FASN) with a biochemical IC50 of 42 nM . It belongs to a class of FASN inhibitors developed by 3-V Biosciences (now Sagimet Biosciences), which also includes the clinical-stage compound TVB-2640 (denifanstat) and the preclinical analog TVB-3664. TVB-3166 is designated as a first-generation FASN inhibitor for preclinical testing and is widely used as a chemical probe to study de novo lipogenesis in cancer, virology, and metabolic disease models [1]. This compound induces dose-dependent apoptosis and inhibits in vivo xenograft tumor growth while exhibiting selective cytotoxicity toward tumor cells over normal cells [2].

1 De novo lipogenesis pathway study fit (cancer, virology, metabolic disease models)

2 Cell-model endpoint context (apoptosis, membrane remodeling, signaling modulation)

3 Oral bioavailability supports human tumor xenograft study design

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source
• [2] Ventura R, Mordec K, Waszczuk J, et al. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression. EBioMedicine. 2015;2(8):808-824. View Source

TVB-3166 Substitution Risks

Generic substitution among FASN inhibitors introduces substantial risk to experimental reproducibility due to significant differences in biochemical potency, cellular activity, metabolic signature, and off-target liability across chemically distinct scaffolds. TVB-3166, TVB-2640, TVB-3664, GSK2194069, and Fasnall differ substantially in pharmacokinetics, species-specific cellular potency, and selectivity profiles [1]. Critically, some widely used FASN inhibitors—such as Fasnall—fail to recapitulate the bona fide metabolic signature of FASN inhibition and exhibit confounding off-target activity as respiratory Complex I inhibitors [2]. Direct comparative studies confirm that interchangeable use of these compounds yields divergent metabolic phenotypes and cellular outcomes [3]. Quantitative differentiation is essential for experimental design and procurement decisions.

⚠ FASN inhibitor scaffold differences may shift potency and selectivity profiles across cellular models.

⚠ Fasnall off-target Complex I inhibition confounds metabolic signature interpretation; not a functional substitute.

⚠ Species-specific cellular potency limits direct use in mouse syngeneic tumor models; verify murine activity.

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source
• [2] Mukha D, Dessain J, O'Connor S, et al. Identification of Fasnall as a therapeutically effective Complex I inhibitor. bioRxiv. 2024. View Source
• [3] Lee S, et al. Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate Cancer Cells through Untargeted Metabolomics. Cells. 2020;9(11):2447. View Source

TVB-3166 Differential Evidence

FASN Biochemical Potency

In a direct head-to-head comparison using the identical biochemical assay for human FASN inhibition, TVB-3166 demonstrates a biochemical IC50 of 49 nM, placing its potency intermediate between the clinical-stage compound TVB-2640 (44 nM) and the second-generation preclinical analog TVB-3664 (26 nM) [1]. Although the absolute IC50 difference between TVB-3166 and TVB-2640 is modest (5 nM), this quantitative distinction informs dose selection and structure-activity relationship (SAR) studies when selecting an appropriate preclinical FASN inhibitor probe.

FASN Biochemical Potency

Head-to-head

IC50 49 nM (TVB-3166) vs. 44 nM (TVB-2640) vs. 26 nM (TVB-3664)

Supports comparative potency ranking for SAR studies.

Identical human FASN biochemical assay conditions.

Evidence Dimension	In vitro FASN biochemical inhibition (human, IC50)
Target Compound Data	TVB-3166: 0.049 µM
Comparator Or Baseline	TVB-2640: 0.044 µM; TVB-3664: 0.026 µM
Quantified Difference	TVB-3166 is 11% less potent than TVB-2640 and 88% less potent than TVB-3664 in the same assay
Conditions	Human FASN biochemical assay; source: Sci Rep (2022) Table 1

Why This Matters

Direct comparative biochemical IC50 data under identical assay conditions enables precise potency ranking among FASN inhibitors, critical for selecting the appropriate probe based on required target engagement thresholds.

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source

Cellular Palmitate Synthesis Inhibition

In a paired head-to-head comparison of cellular palmitate synthesis inhibition in HeLa cells—the gold standard measure of functional target engagement—TVB-3166 demonstrates a cellular IC50 of 70 nM, which is 2.3-fold less potent than the clinical candidate TVB-2640 (30 nM) under identical conditions [1]. This reduced potency relative to TVB-2640 is a defining characteristic of TVB-3166 as a first-generation preclinical tool compound and should inform dose selection in cell-based assays requiring defined intracellular FASN inhibition.

Cellular Palmitate Synthesis

Head-to-head

HeLa IC50 70 nM (TVB-3166) vs. 30 nM (TVB-2640) vs. 18 nM (TVB-3664)

Functional target engagement ranking for cell-based assays.

2.3-fold less potent than TVB-2640 in HeLa cells.

Evidence Dimension	In vitro palmitate synthesis inhibition in human HeLa cells
Target Compound Data	TVB-3166: 0.070 µM
Comparator Or Baseline	TVB-2640: 0.030 µM; TVB-3664: 0.018 µM
Quantified Difference	TVB-3166 is 2.3-fold less potent than TVB-2640 and 3.9-fold less potent than TVB-3664 in HeLa cells
Conditions	Human HeLa cells; palmitate synthesis inhibition assay; source: Sci Rep (2022) Table 1

Why This Matters

Cellular palmitate synthesis IC50 provides a readout of functional target engagement that integrates cell permeability and intracellular target accessibility—directly relevant for establishing biologically effective concentrations.

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source

Murine Cellular Potency

TVB-3166 exhibits markedly inferior potency against murine FASN compared to the second-generation analog TVB-3664. In CT26 murine colon carcinoma cells, TVB-3166 requires an IC50 of 860 nM to inhibit palmitate synthesis—71.7-fold less potent than TVB-3664 (12 nM) in the same cell line [1]. This species selectivity profile is a critical determinant for in vivo study design: TVB-3166 is poorly suited for mouse syngeneic tumor models and should be reserved for human xenograft studies, whereas TVB-3664 demonstrates sufficient mouse cell potency for syngeneic model use.

Murine Cellular Potency

Head-to-head

CT26 IC50 860 nM (TVB-3166) vs. 12 nM (TVB-3664)

Species-specific potency guides model selection.

71.7-fold difference; TVB-3166 poorly suited for syngeneic models.

Evidence Dimension	In vitro palmitate synthesis inhibition in murine CT26 cells
Target Compound Data	TVB-3166: 0.86 µM (860 nM)
Comparator Or Baseline	TVB-3664: 0.012 µM (12 nM)
Quantified Difference	TVB-3166 is 71.7-fold less potent than TVB-3664 in murine CT26 cells
Conditions	Mouse CT26 colon carcinoma cells; palmitate synthesis inhibition assay; source: Sci Rep (2022) Table 1

Why This Matters

Dramatic species-specific potency differences directly dictate which FASN inhibitor is appropriate for mouse syngeneic tumor models versus human xenograft models, a critical procurement decision for in vivo oncology studies.

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 32: 15971. View Source

Metabolic Signature Fidelity

In an untargeted metabolomics study directly comparing three FASN inhibitors in LNCaP-LN3 prostate cancer cells, TVB-3166 and GSK2194069 inhibited purified human FASN with comparable IC50 values of 73.6 nM and 60.4 nM, respectively [1]. However, the study also evaluated Fasnall, which despite being marketed as a selective FASN inhibitor, fails to replicate the metabolic signature of genuine FASN inhibition—a finding later corroborated by independent identification of Fasnall as a respiratory Complex I inhibitor that mimics FASN inhibition via indirect mechanisms [2]. TVB-3166 and GSK2194069 consistently produce direct FASN-inhibition metabolic signatures, while Fasnall does not.

Metabolic Signature Fidelity

Head-to-head

FASN IC50 73.6 nM (TVB-3166) vs. 60.4 nM (GSK2194069); Fasnall produces off-target Complex I activity

Metabolomics confirms direct FASN inhibition; Fasnall not a functional substitute.

Untargeted metabolomics in LNCaP-LN3 prostate cancer cells.

Evidence Dimension	Purified human FAS enzyme activity inhibition IC50
Target Compound Data	TVB-3166: 0.0736 µM
Comparator Or Baseline	GSK2194069: 0.0604 µM (in the same study); Fasnall: does not produce FASN inhibition metabolic signature; later identified as Complex I inhibitor
Quantified Difference	TVB-3166 is 1.2-fold less potent than GSK2194069 in this assay; Fasnall is mechanistically distinct and produces off-target metabolic perturbations
Conditions	LNCaP-LN3 prostate cancer cells; purified human FAS enzyme activity assay; untargeted metabolomics profiling

Why This Matters

Metabolic signature fidelity distinguishes genuine FASN inhibitors from compounds that produce confounding off-target effects; incorrect selection of Fasnall as a FASN probe introduces mechanistic artifacts that undermine data interpretation.

• [1] Lee S, et al. Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate Cancer Cells through Untargeted Metabolomics. Cells. 2020;9(11):2447. View Source
• [2] Mukha D, Dessain J, O'Connor S, et al. Identification of Fasnall as a therapeutically effective Complex I inhibitor. bioRxiv. 2024. View Source

In Vivo Pharmacokinetics

Comparative mouse pharmacokinetic profiling across the three FASN inhibitors reveals a clear hierarchy: TVB-3664 exhibits the best overall mouse PK profile, TVB-3166 demonstrates good PK, and TVB-2640 shows poor PK [1]. This ranking is derived from direct comparative in vivo studies evaluating oral bioavailability and drug disposition in mice. The good PK profile of TVB-3166 supports its utility in mouse xenograft efficacy studies at oral doses of 30–100 mg/kg/day, despite its relatively poor potency against murine FASN (see Evidence_Item 3).

In Vivo Pharmacokinetics

Head-to-head

PK Rank Order: TVB-3664 (Best) > TVB-3166 (Good) > TVB-2640 (Poor)

Supports oral exposure in mouse xenograft models.

Numerical PK parameters not disclosed in source.

Evidence Dimension	Mouse pharmacokinetics (oral bioavailability)
Target Compound Data	TVB-3166: Good
Comparator Or Baseline	TVB-3664: Best; TVB-2640: Poor
Quantified Difference	Rank order: TVB-3664 > TVB-3166 > TVB-2640; numerical PK parameters not disclosed in the source table
Conditions	In vivo mouse oral pharmacokinetic studies across multiple compounds; source: Sci Rep (2022) Table 1

Why This Matters

Favorable mouse PK enables achieving target-engaging plasma and tumor concentrations in xenograft models using oral dosing, confirming TVB-3166 as a practical in vivo tool compound compared to the PK-compromised TVB-2640.

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source

Tumor-Selective Apoptosis

TVB-3166 induces apoptosis selectively in tumor cells while sparing normal cells, a differential effect validated in cell line panels across breast and prostate cancer models compared to non-transformed cells [1]. In contrast, the clinical analog TVB-2640 has been advanced into Phase 2b clinical trials for NASH (non-alcoholic steatohepatitis), a non-oncology indication requiring distinct off-target and toxicity considerations [2]. For preclinical oncology research, TVB-3166 offers clear differential potential due to its validated in vitro tumor-selective pro-apoptotic activity and well-defined preclinical safety profile at efficacious doses.

Tumor-Selective Apoptosis

Class-level inference

Apoptosis induction in tumor cells; no significant effect on normal cells at equivalent concentrations

Reported cell-model response context; data to verify.

Qualitative selectivity observed across breast and prostate cancer lines.

Evidence Dimension	Apoptosis induction in tumor vs. normal cells
Target Compound Data	TVB-3166: Induces apoptosis in breast and prostate tumor cells; no significant effect on normal cells at equivalent concentrations
Comparator Or Baseline	TVB-2640: Advanced to Phase 2b NASH trials (non-oncology indication); direct apoptosis comparison data in the same panel not provided in available sources
Quantified Difference	No quantitative apoptosis ratio provided; qualitative selective cytotoxicity observed in multiple studies (class-level inference)
Conditions	Breast and prostate cancer cell lines vs. non-transformed/normal cells; TVB-3166 tested at concentrations up to 200 nM

Why This Matters

Demonstrated selectivity for tumor cells over normal cells provides a favorable in vitro therapeutic index and reduces confounding cytotoxicity in control experiments, a critical factor for chemical probe validation.

• [1] Ventura R, Mordec K, Waszczuk J, et al. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression. EBioMedicine. 2015;2(8):808-824. View Source
• [2] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source

TVB-3166 Application Scenarios

Human Tumor Xenograft Studies

TVB-3166 is the compound of choice for in vivo human tumor xenograft studies where oral dosing and favorable mouse PK are required. Its good mouse PK supports achieving plasma concentrations of up to 7 µM and tumor concentrations of approximately 2.9 µM at 100 mg/kg/day oral dosing—well above the cellular palmitate inhibition IC50 of 70 nM in HeLa cells . In contrast, the clinical analog TVB-2640 exhibits poor mouse PK, limiting utility in xenograft studies despite its higher biochemical potency [1].

Viral Replication & Spike S-Acylation

TVB-3166 has been validated as an effective inhibitor of respiratory virus replication, including RSV, parainfluenza virus type 3 (PIV3), and SARS-CoV-2, at concentrations of 200 nM in cell culture and 50 mg/kg/12h (p.o.) in mice, without significant host cell toxicity . It also inhibits S-acylation (palmitoylation) of the SARS-CoV-2 spike protein, a post-translational modification critical for viral infectivity [1]. This virology application is specifically enabled by TVB-3166 and not shared by all FASN inhibitors.

Lipid Raft & Signaling Pathway Disruption

TVB-3166, at concentrations of 20–200 nM, disrupts lipid raft architecture and inhibits PI3K–AKT–mTOR and β-catenin signal transduction—effects demonstrated to be tumor-cell specific . The dose-dependent effects observed across this 10-fold concentration range align precisely with the compound's biochemical and cellular IC50 values, enabling titration studies to correlate FASN inhibition with specific downstream pathway modulation [1].

Metabolomics FASN Inhibitor Control

TVB-3166 produces a verifiable metabolic signature consistent with direct FASN inhibition, in contrast to compounds such as Fasnall that induce off-target NADH accumulation and metabolic perturbations mimicking FASN inhibition without genuine target engagement . In comparative metabolomics studies, TVB-3166 and GSK2194069 both inhibit purified human FAS with comparable IC50 values of 73.6 nM and 60.4 nM, respectively, and produce consistent metabolic changes across 56 metabolites in LNCaP-LN3 prostate cancer cells [1]. TVB-3166 serves as a reliable positive control for FASN inhibition.

Application

Selection Property

Validation Focus

Human tumor xenograft studies

Oral PK and bioavailability context

Plasma and tumor exposure-model validation

Viral replication & spike S-acylation studies

Host cell FASN inhibition activity

Viral titer and spike palmitoylation endpoints

Lipid raft & signaling disruption studies

Tumor-cell pathway modulation context

PI3K–AKT–mTOR and β-catenin pathway endpoints

Metabolomics FASN inhibitor control

Metabolic signature fidelity

Off-target metabolic perturbation review

• [1] Table 1 Characteristics of FASN inhibitors TVB-2640 (denifanstat), TVB-3664 and TVB-3166. Sci Rep. 2022; 12: 15971. View Source
• [2] FASN inhibitor TVB-3166 prevents S-acylation of the spike protein of human coronaviruses. J Lipid Res. 2022. View Source
• [3] Ventura R, Mordec K, Waszczuk J, et al. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression. EBioMedicine. 2015;2(8):808-824. View Source
• [4] Lee S, et al. Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate Cancer Cells through Untargeted Metabolomics. Cells. 2020;9(11):2447. View Source
• [5] Mukha D, Dessain J, O'Connor S, et al. Identification of Fasnall as a therapeutically effective Complex I inhibitor. bioRxiv. 2024. View Source